Cas no 1214384-96-9 (3,4-Di(pyridin-3-yl)benzoic acid)

• Product Name: 3,4-Di(pyridin-3-yl)benzoic acid
• CAS No: 1214384-96-9
• MF: C₁₇H₁₂N₂O₂
• MW: 276.289383888245
• CID: 4909221
• Update Time: 2025-06-12

3,4-Di(pyridin-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-di(pyridin-3-yl)benzoic acid
• 3,4-Di(pyridin-3-yl)benzoic acid

• Inchi： 1S/C17H12N2O2/c20-17(21)12-5-6-15(13-3-1-7-18-10-13)16(9-12)14-4-2-8-19-11-14/h1-11H,(H,20,21)
• InChI Key： OSXXGNQCGSVBBD-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C2C=NC=CC=2)C(=C1)C1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 2.6
• Topological Polar Surface Area: 63.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3,4-Di(pyridin-3-yl)benzoic acid

Introduction to 3,4-Di(pyridin-3-yl)benzoic acid (CAS No: 1214384-96-9)

3,4-Di(pyridin-3-yl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No) 1214384-96-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of bipyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural motif of 3,4-Di(pyridin-3-yl)benzoic acid consists of a benzoic acid core substituted with two pyridine rings at the 3-position and 4-position, respectively. This unique arrangement imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The significance of 3,4-Di(pyridin-3-yl)benzoic acid lies in its potential to interact with various biological targets, including enzymes and receptors. In recent years, there has been a surge in research focused on developing small-molecule inhibitors for therapeutic purposes. The bipyridine moiety in 3,4-Di(pyridin-3-yl)benzoic acid is particularly noteworthy, as it can serve as a binding platform for multiple pharmacophores. This feature has made it a promising candidate for designing molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of 3,4-Di(pyridin-3-yl)benzoic acid is its role in the development of novel therapeutic agents. Studies have demonstrated its potential in modulating key biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. For instance, research has shown that derivatives of this compound can inhibit the activity of specific enzymes involved in tumor progression. The dual-pyridine substitution pattern enhances its ability to engage with target proteins, thereby increasing its efficacy as an inhibitor.

The synthesis of 3,4-Di(pyridin-3-yl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyridine rings at the 3-position and 4-position of the benzoic acid core is achieved through palladium-catalyzed cross-coupling reactions. These reactions are highly efficient and allow for the introduction of various functional groups without compromising the integrity of the core structure. The synthetic pathways developed for 3,4-Di(pyridin-3-yl)benzoic acid have set a benchmark for similar bipyridine-containing compounds.

In terms of pharmacological activity, 3,4-Di(pyridin-3-yl)benzoic acid has been investigated for its potential to act as a modulator of ion channels and receptors. Preliminary studies have indicated that it can influence the function of voltage-gated calcium channels, which are critical for neuronal signaling. Additionally, its ability to interact with bacterial enzymes has led to explorations in antimicrobial applications. The compound's dual functionality makes it a versatile tool for studying complex biological systems.

The chemical properties of 3,4-Di(pyridin-3-yl)benzoic acid also make it an interesting candidate for material science applications. Its aromatic structure and electron-rich nature allow it to participate in π-stacking interactions, which are crucial for the design of organic electronic materials. Researchers have explored its use in developing organic semiconductors and light-emitting diodes (OLEDs). The ability to fine-tune its electronic properties through structural modifications opens up new avenues for innovation in this field.

Recent advancements in computational chemistry have further enhanced our understanding of 3,4-Di(pyridin-3-yl)benzoic acid's behavior. Molecular modeling studies have provided insights into how its structure influences its interactions with biological targets. These studies have been instrumental in guiding the design of more potent derivatives with improved pharmacokinetic profiles. The integration of experimental data with computational predictions has become a cornerstone in modern drug discovery.

The environmental impact and safety profile of 3,4-Di(pyridin-3-yl)benzoic acid are also areas of active research. Efforts are being made to develop synthetic routes that minimize waste and reduce environmental footprint. Additionally, studies on its biodegradability and toxicity are essential for ensuring that its use does not pose unintended consequences on ecosystems. These considerations are increasingly important as we strive to develop sustainable chemical solutions.

In conclusion, 3,4-Di(pyridin-3-yl)benzoic acid (CAS No: 1214384-96-9) represents a fascinating compound with broad applications across pharmaceuticals and materials science. Its unique structural features and versatile biological activities make it a valuable asset in the quest for novel therapeutic agents and advanced materials. As research continues to uncover new possibilities, 3, 4-Di(pyridin- -))))^{()()()()()()()()()())())())())())())()))))))))))))))))))))))))))) benzoic) will undoubtedly continue to drive innovation in these fields.}